Cas no 925180-03-6 (1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone)

1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone structure
925180-03-6 structure
Product Name:1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone
CAS No:925180-03-6
MF:C7H9BrN2O
MW:217.063160657883
MDL:MFCD04968845
CID:2273484
PubChem ID:7017424
Update Time:2025-04-21

1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone
    • 1-(4-BROMO-1-ETHYL-1H-PYRAZOL-3-YL)-ETHANONE
    • BBL038748
    • STK312493
    • MFCD04968845
    • 1-(4-BROMO-1-ETHYL-1H-PYRAZOL-3-YL)-1-ETHANONE
    • EN300-229289
    • G73838
    • 1-(4-bromo-1-ethyl-1H-pyrazol-3-yl)ethan-1-one
    • AKOS000307589
    • DB-017271
    • CHEMBL4551273
    • LS-01293
    • 925180-03-6
    • ALBB-003669
    • 1-(4-bromo-1-ethylpyrazol-3-yl)ethanone
    • MDL: MFCD04968845
    • Inchi: 1S/C7H9BrN2O/c1-3-10-4-6(8)7(9-10)5(2)11/h4H,3H2,1-2H3
    • InChI Key: NIHSNRPCAWRVHZ-UHFFFAOYSA-N
    • SMILES: BrC1=CN(CC)N=C1C(C)=O

Computed Properties

  • Exact Mass: 215.98983g/mol
  • Monoisotopic Mass: 215.98983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.9Ų

1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB405004-500 mg
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abcr
AB405004-1 g
1-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)ethanone
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€373.00 2022-03-02
abcr
AB405004-5 g
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Chemenu
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Chemenu
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TRC
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